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Compound of Interest

Compound Name: (Methylthio)acetyl chloride

CAS No.: 35928-65-5

Cat. No.: B3051769

Get Quote

Executive Summary
(Methylthio)acetyl chloride (CAS 35928-65-5) is a specialized acylating agent used primarily

to introduce the methylthioacetyl moiety into heterocyclic scaffolds and pincer ligands. Unlike

common reagents like acetyl chloride, this compound features a thioether group that remains

stable under standard acylation conditions but can be selectively oxidized later to sulfoxides or

sulfones, offering a "functional handle" for late-stage diversification in drug discovery.

Critical Handling Note: As an acid chloride, this reagent is highly moisture-sensitive. It

hydrolyzes rapidly to release hydrogen chloride (HCl) and (methylthio)acetic acid. All

manipulations must occur under an inert atmosphere (Nitrogen or Argon) using anhydrous

solvents.

Physicochemical Properties[1][2][3][4][5][6][7][8][9]
[10]
The precise density of (Methylthio)acetyl chloride is not standardly reported in common

public chemical inventories. However, for stoichiometric calculations, it is standard practice to
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approximate based on the parent acid, (Methylthio)acetic acid, while accounting for the

substitution of the hydroxyl group (-OH) with a heavier chlorine atom (-Cl).

Key Data Table[1][9]
Property Value Notes

Chemical Name (Methylthio)acetyl chloride
Also known as 2-

(Methylthio)acetyl chloride

CAS Number 35928-65-5

Note: Do not confuse with

Methyl (methylthio)acetate

(CAS 16630-66-3)

Molecular Formula C₃H₅ClOS

Molecular Weight 124.59 g/mol
Used for all molarity

calculations

Physical State Liquid
Colorless to pale yellow;

pungent odor

Density (Estimated) ~1.25 – 1.28 g/mL

Based on parent acid density

(1.219 g/mL) + Cl substitution

increment

Boiling Point ~50–55 °C at 10 mmHg
Estimated based on parent

acid bp (130°C at atm)

Solubility DCM, THF, Chloroform
Reacts violently with water and

alcohols
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Scientist’s Note on Density: The parent compound, (Methylthio)acetic acid (CAS 2444-37-3),

has a density of 1.219 g/mL at 25 °C. Acid chlorides are typically 2–5% denser than their

corresponding acids (e.g., Acetyl Chloride is 1.10 g/mL vs. Acetic Acid 1.05 g/mL). Therefore,

for volumetric dosing, assume a density of 1.25 g/mL but verify with a small-scale weight check

if high precision is required.

Synthesis & Preparation
Commercially available stocks can degrade. For critical applications (e.g., kinetic studies), fresh

preparation is recommended.

Reaction:

Protocol:

Charge: Place (Methylthio)acetic acid (1.0 eq) in a round-bottom flask under

.

Add: Add Thionyl Chloride (

) (1.5 eq) dropwise at 0 °C.

Reflux: Heat to reflux (approx. 80 °C) for 2 hours until gas evolution ceases.

Purify: Remove excess

via vacuum distillation. The residue is the crude acid chloride, often used directly without
further purification to prevent hydrolysis.

Technical Application: Amide Coupling
The primary utility of this reagent is the acylation of amines to form 2-(methylthio)acetamides,

which are precursors for heterocycles (e.g., thiadiazoles) and metal-coordinating pincer
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ligands.

Reaction Workflow
The following diagram illustrates the standard operating procedure (SOP) for coupling this

moisture-sensitive reagent with a primary amine.
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Start: Reagent Prep

Dissolve Amine (1.0 eq)
in Anhydrous DCM

Add Base (TEA/DIPEA, 1.2 eq)
to scavenge HCl

Cool to 0°C (Ice Bath)

Add (Methylthio)acetyl chloride (1.1 eq)
Dropwise under N2

 Exothermic

Warm to Room Temp
Stir 1-2 Hours

 Completion

Quench with NaHCO3 (sat. aq)

 Stop Rxn

Phase Separation
(Organic Layer)

Final Product:
2-(Methylthio)acetamide
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Figure 1: Standard workflow for acylation using (Methylthio)acetyl chloride. Note the critical

cooling step to control exotherm.

Detailed Methodology
Preparation: Flame-dry all glassware and flush with Nitrogen.

Solvation: Dissolve the target amine (1.0 mmol) in anhydrous Dichloromethane (DCM, 5

mL).

Base Addition: Add Triethylamine (TEA, 1.2 mmol) or Diisopropylethylamine (DIPEA). Why?

The base neutralizes the HCl byproduct, preventing the protonation of the unreacted amine

which would render it non-nucleophilic.

Addition: Cool the solution to 0 °C. Add (Methylthio)acetyl chloride (1.1 mmol) dropwise.

Observation: White fumes (HCl) may form if the system is not perfectly dry; a precipitate

(TEA·HCl salts) will form in the solution.[1]

Workup: After 2 hours, quench with saturated aqueous

. Extract with DCM, dry over

, and concentrate.

Safety & Stability (E-E-A-T)
Hydrolysis Hazard: Upon contact with water, this compound releases HCl gas, which is

corrosive to respiratory tissues. Work in a fume hood.

Storage: Store at 2–8 °C under an inert atmosphere. If the liquid turns dark brown or viscous,

it has likely polymerized or hydrolyzed and should be redistilled or discarded.

Incompatibility: Avoid DMSO (potential for Pummerer-like violent reactions) and protic

solvents (alcohols, water).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Pharmaceutical Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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